Cas no 62214-39-5 ((S)-3-Butene-1,2-diol)

• Product Name: (S)-3-Butene-1,2-diol
• CAS No: 62214-39-5
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD00145261
• CID: 57843
• PubChem ID: 57647782
• Update Time: 2025-06-11

(S)-3-Butene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (S)-3-Butene-1,2-diol
• 3-BUTENE-1,2-DIOL
• (2S)-1,2-dihydroxy-3-butene
• (2S)-3-butene-1,2-diol
• (2S)-3-bytene-1,2-diol
• (2S)-but-3-en-1,2-diol
• (S)-(-)-3-butene-1,2-diol
• (S)-1,2-dihydroxy-3-butene
• (S)-But-3-ene-1,2-diol
• 19159_ALDRICH
• 19159_FLUKA
• AC1OE5SJ
• ACT02749
• CTK8C6268
• PubChem19971
• CS-0170861
• A23734
• 3-Butene-1,2-diol, (S)-
• (2S)-but-3-ene-1,2-diol
• 3-Butene-1,2-diol, (2S)-
• UNII-N4142M4L8H
• (S)-3-Butene-1,2-diol, >=97.0% (GC)
• DTXSID201016476
• MFCD00145261
• N4142M4L8H
• Q27284526
• 62214-39-5

• MDL： MFCD00145261
• Inchi： 1S/C4H8O2/c1-2-4(6)3-5/h2,4-6H,1,3H2/t4-/m0/s1
• InChI Key： ITMIAZBRRZANGB-BYPYZUCNSA-N
• SMILES： O[C@@H](C=C)CO

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.053 g/mL at 20 °C(lit.)
• Boiling Point: 196.5 °C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.461
• PSA: 40.46000
• LogP: -0.47440
• Solubility: Not available

(S)-3-Butene-1,2-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on (S)-3-Butene-1,2-diol

Exploring the Properties and Applications of (S)-3-Butene-1,2-diol (CAS No. 62214-39-5)

(S)-3-Butene-1,2-diol (CAS No. 62214-39-5) is a chiral diol compound with significant relevance in organic synthesis and industrial applications. This optically active molecule, characterized by its hydroxyl groups and double bond, has garnered attention for its versatility in asymmetric synthesis and green chemistry. As sustainability becomes a global priority, researchers are increasingly exploring bio-based diols like (S)-3-Butene-1,2-diol as alternatives to petroleum-derived intermediates.

The compound's stereospecificity makes it valuable for producing chiral pharmaceuticals and fine chemicals. Recent studies highlight its potential in synthesizing flavor compounds and fragrance ingredients, addressing growing consumer demand for natural-derived additives. The butene backbone provides unique reactivity patterns that differ from saturated diols, enabling novel synthetic pathways that align with atom economy principles in modern organic chemistry.

From a molecular perspective, (S)-3-Butene-1,2-diol exhibits interesting hydrogen bonding capabilities due to its vicinal diol structure. This property enhances its solubility profile and makes it suitable for aqueous phase reactions - a crucial factor in developing environmentally friendly chemical processes. The compound's enantiomeric purity is particularly important for applications in asymmetric catalysis, where it serves as both ligand and chiral building block.

Industrial applications of CAS No. 62214-39-5 extend to polymer chemistry, where it functions as a bifunctional monomer for producing specialty polyesters and polyurethanes. The growing biodegradable plastics market has increased interest in such diol monomers that can impart controlled degradation characteristics. Additionally, its potential in cosmetic formulations as a humectant and solvent aligns with the clean beauty movement's emphasis on sustainable ingredients.

Analytical characterization of (S)-3-Butene-1,2-diol typically involves chiral HPLC for purity assessment and NMR spectroscopy for structural confirmation. The compound's stability profile shows optimal performance under inert atmospheres, with recommended storage in amber containers to prevent potential photo-oxidation of the alkene moiety. These handling considerations are particularly relevant for pharmaceutical manufacturers implementing quality by design (QbD) principles.

Recent patent literature reveals innovative applications of 62214-39-5 in electronic materials, particularly as a precursor for conductive polymers used in flexible electronics. The compound's ability to undergo controlled polymerization while maintaining stereochemical integrity makes it attractive for developing advanced materials with precise structure-property relationships. This aligns with the electronics industry's push toward sustainable material solutions.

From a regulatory standpoint, (S)-3-Butene-1,2-diol complies with major chemical inventories including TSCA and EINECS. Its environmental fate parameters suggest favorable biodegradation characteristics, an important consideration for formulators developing eco-friendly products. The compound's low ecotoxicity profile further supports its use in applications requiring stringent environmental safety standards.

Ongoing research explores enzymatic routes for producing enantiomerically pure (S)-3-Butene-1,2-diol through biocatalysis, addressing the pharmaceutical industry's need for cost-effective chiral building blocks. The development of continuous flow processes for its synthesis represents another innovation frontier, potentially improving yield and reducing waste generation compared to batch methods.

In academic settings, CAS 62214-39-5 serves as a model compound for studying allylic alcohol reactivity and stereoselective transformations. Its balanced polarity makes it an excellent candidate for investigating solvent effects in organic reactions, particularly in the context of green solvent systems. These fundamental studies contribute to the broader understanding of structure-reactivity correlations in unsaturated diols.

The commercial availability of (S)-3-Butene-1,2-diol in various purity grades facilitates its adoption across different industries. Suppliers typically offer technical, reagent, and pharmaceutical grades to meet diverse application requirements. Proper material characterization including residual solvent analysis is recommended when selecting appropriate material grades for specific applications.

Looking forward, the compound's potential in bio-based platform chemicals positions it well within the circular economy framework. Its derivation from renewable resources through advanced fermentation technologies could further enhance its sustainability profile. As industries seek to reduce their carbon footprint, 62214-39-5 emerges as a promising candidate in the transition toward green chemistry solutions.

For researchers considering (S)-3-Butene-1,2-diol in their work, comprehensive structure-activity relationship studies are recommended to fully exploit its synthetic potential. The compound's unique combination of stereochemistry and functional group arrangement offers numerous opportunities for innovation in molecular design and material science applications.